Cas no 706804-02-6 (5(2H)-Isoxazolone,2-[(2,5-dimethyl-1-pyrrolidinyl)carbonyl]-3-methyl-4-(1-methylethyl)-)

• Product Name: 5(2H)-Isoxazolone,2-[(2,5-dimethyl-1-pyrrolidinyl)carbonyl]-3-methyl-4-(1-methylethyl)-
• CAS No: 706804-02-6
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 557635
• Update Time: 2024-03-05

5(2H)-Isoxazolone,2-[(2,5-dimethyl-1-pyrrolidinyl)carbonyl]-3-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5(2H)-Isoxazolone,2-[(2,5-dimethyl-1-pyrrolidinyl)carbonyl]-3-methyl-4-(1-methylethyl)-
• 5(2H)-Isoxazolone, 2-[(2,5-dimethyl-1-pyrrolidinyl)carbonyl]-3-methyl-4-(1-methylethyl)-

• Inchi： 1S/C14H22N2O3/c1-8(2)12-11(5)16(19-13(12)17)14(18)15-9(3)6-7-10(15)4/h8-10H,6-7H2,1-5H3
• InChI Key： HILDJZYHTSGOHC-UHFFFAOYSA-N
• SMILES： O1C(=O)C(C(C)C)=C(C)N1C(N1C(C)CCC1C)=O

Computed Properties

• Exact Mass: 266.16316
• Monoisotopic Mass: 266.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• PSA: 49.85